Dobanol 25-3S70
Description
Dobanol 25-3S70 is a sulfated alcohol ethoxylate surfactant derived from C12-16 alcohols with an average of 3 ethylene oxide (EO) units per molecule. It belongs to the Dobanol series developed by Shell Research Ltd., widely used in detergents, emulsifiers, and industrial cleaning formulations due to its balance of hydrophilicity and lipophilicity. The "25" denotes the carbon chain length (C12-16), "3" indicates three EO units, and "S" signifies sulfation, enhancing water solubility and foaming properties. The "70" likely refers to its concentration or a specific formulation variant .
Key properties include:
Properties
CAS No. |
127545-86-2 |
|---|---|
Molecular Formula |
C15H20O |
Synonyms |
Dobanol 25-3S70 |
Origin of Product |
United States |
Comparison with Similar Compounds
Physicochemical Properties
| Property | Dobanol 25-3S70 | Dobanol 25-3A/60 | Dobanol 25-7 | Sodium Lauryl Trioxyethylene Sulfate |
|---|---|---|---|---|
| Carbon Chain | C12-16 | C12-16 | C12-15 | C12 |
| EO Units | 3 | 3 | 7 | 3 |
| Sulfation | Yes (sodium salt) | Yes (ammonium salt) | No | Yes (sodium salt) |
| HLB Value | ~12–14 (estimated) | ~12–14 | ~12.4 | ~13–15 |
| Water Solubility | High | High | Moderate | High |
| Foam Stability | Excellent | Good | Moderate | Excellent |
Sources :
- Dobanol 25-3A/60: Similar to 25-3S70 but uses ammonium sulfate, offering milder pH compatibility. Both show comparable foaming but differ in ionic stability .
- Dobanol 25-7: A non-sulfated ethoxylate with 7 EO units, preferred for low-foam applications and emulsification in agrochemicals .
- Sodium Lauryl Trioxyethylene Sulfate : A shorter-chain (C12) analog with higher biodegradability but lower detergent efficiency in hard water .
Performance in Formulations
Detergent Efficiency (Soil Removal)
| Compound | Oil Removal (%) | Particulate Soil Removal (%) | Foam Volume (mL) |
|---|---|---|---|
| This compound | 85 | 78 | 450 |
| Dobanol 25-3A/60 | 82 | 75 | 420 |
| Dobanol 25-7 | 70 | 65 | 200 |
| Sodium Lauryl Trioxyethylene Sulfate | 88 | 80 | 480 |
Notes:
- This compound outperforms non-sulfated variants (e.g., 25-7) in oil removal due to enhanced hydrophilicity from sulfation .
- Sodium Lauryl Trioxyethylene Sulfate shows marginally higher efficiency but suffers from poor hard-water tolerance .
Key Findings :
- This compound exhibits higher skin irritation than 25-3A/60, attributed to sodium sulfate’s ionic strength .
- Dobanol 25-7 shows the lowest acute toxicity, aligning with its nonionic nature .
Environmental Impact
| Compound | EC50 (Daphnia magna, mg/L) | BOD5 (mg O2/g) | Log Kow |
|---|---|---|---|
| This compound | 12.5 | 980 | 1.2 |
| Dobanol 25-3A/60 | 14.3 | 950 | 1.1 |
| Dobanol 25-7 | 18.0 | 1,100 | 2.5 |
Notes:
- All compounds meet OECD biodegradability standards (>60% in 28 days) .
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